Cas no 2172028-04-3 (4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro5.5undecane)

• Product Name: 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro5.5undecane
• CAS No: 2172028-04-3
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 6543952
• PubChem ID: 165521825
• Update Time: 2025-06-27

4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro5.5undecane
• 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane
• EN300-1279887
• 2172028-04-3

• Inchi： 1S/C14H18FNO2/c15-12-5-2-1-4-11(12)13-6-9-18-14(16-13)7-3-8-17-10-14/h1-2,4-5,13,16H,3,6-10H2
• InChI Key： BAGCAJLHBVNOCX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CCOC2(COCCC2)N1

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro5.5undecane

4-(2-Fluorophenyl)-1,8-Dioxa-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane (CAS No: 2172028-04-3) is a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic framework, which consists of two fused rings: a five-membered ring and an eleven-membered ring. The presence of the fluoro group at the 2-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable tool in various research applications.

Recent studies have highlighted the potential of 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane in drug delivery systems due to its ability to act as a versatile scaffold for bioactive molecules. The spirocyclic structure provides a rigid framework that can enhance the stability and bioavailability of drugs. Researchers have explored its use as a carrier for anti-cancer agents, where its unique geometry allows for controlled release mechanisms. This has been supported by in vitro studies demonstrating improved drug encapsulation efficiency and sustained release profiles.

In addition to its pharmaceutical applications, 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane has shown promise in materials science as a building block for advanced polymers and self-healing materials. Its ability to form supramolecular assemblies through non-covalent interactions has been leveraged to create stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels. These materials have potential applications in sensors, actuators, and smart packaging systems.

The synthesis of 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through ring-closing metathesis, followed by functionalization with the fluoro-substituted phenyl group. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an analytical standpoint, the structural integrity of 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane has been confirmed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different environments.

Looking ahead, the versatility of 4-(2-fluorophenyl)-1,8-dioxa-5-azaspiro[5.5]undecane positions it as a key molecule in future research endeavors across multiple disciplines. Its role in drug delivery systems, materials science, and catalysis underscores its potential to drive innovation in these fields. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in both academic and industrial settings.